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Compound of Interest

Compound Name: Shikokianin

Cat. No.: B15593779 Get Quote

Note: The substance "Shikokianin" did not yield specific search results. This guide has been

developed based on the hazardous properties of "Shikonin," a compound with a similar name,

under the presumption of a spelling error. It is critical to verify the identity of the substance and

consult its specific Safety Data Sheet (SDS) before handling.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Shikokianin (presumed to be Shikonin). Adherence

to these protocols is crucial for ensuring personal safety and minimizing environmental impact.

Hazard Summary
Shikonin is classified as a hazardous substance. It is harmful if swallowed, inhaled, or comes

into contact with skin[1]. It is also recognized as being harmful to aquatic life with long-lasting

effects[1]. The cytotoxic properties of Shikonin, with IC50 values of 3.4 μM against HL-60 and

18.8 μM against A-549 cells, underscore the need for stringent safety measures[2].

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling Shikokianin. This program should

cover hazard assessment, selection and use of PPE, and training of personnel[3]. All PPE

should be properly fitted, regularly maintained, and replaced as needed to ensure its

effectiveness[3].

Table 1: Required Personal Protective Equipment for Handling Shikokianin
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Body Part PPE Required Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

tears or punctures before use.

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.

Must meet ANSI Z87.1

standards or equivalent.[4]

Body
Laboratory coat or chemical-

resistant apron.

Should be long-sleeved and

fully buttoned.

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required if dust or

aerosols are generated.

A fume hood is the preferred

engineering control.

Operational Plan: Step-by-Step Handling Protocol
Proper handling procedures are critical to minimize exposure risk. The following steps outline a

safe workflow for handling Shikokianin in a laboratory setting.

Preparation:

Ensure the work area, specifically a chemical fume hood, is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are accessible and

operational.

Assemble all necessary equipment and reagents before handling the compound.

Review the Safety Data Sheet (SDS) for Shikonin.

Donning PPE:

Put on a lab coat, ensuring it is fully buttoned.
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Put on safety glasses or goggles.

Put on chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

Handling Shikokianin:

Conduct all manipulations of Shikokianin, including weighing and preparing solutions,

within a certified chemical fume hood to avoid inhalation of dust or aerosols[4][5].

Use appropriate tools (e.g., spatulas, forceps) to handle the solid compound.

Avoid direct contact with the substance. If skin contact occurs, wash the affected area

immediately and thoroughly with soap and water[4][6].

In case of eye contact, flush with copious amounts of water for at least 15 minutes and

seek medical attention[6][7].

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with

Shikokianin.

Properly seal the primary container of Shikokianin and store it in a cool, dry, and well-

ventilated area away from direct sunlight and incompatible materials[4][6].

Doffing PPE:

Remove gloves first, peeling them off from the cuff to the fingertips to avoid touching the

outer surface.

Remove the lab coat, folding the contaminated side inward.

Remove safety glasses or goggles last.

Wash hands thoroughly with soap and water after removing all PPE.
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Caption: Workflow for the disposal of Shikokianin-contaminated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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